1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine

• Molecular Formula: C9H16N4
• Molecular Weight: 180.25 g/mol
• IUPAC Name: 1-methyl-2-(2-methylpyrazol-3-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C9H16N4/c1-12-6-4-7(10)9(12)8-3-5-11-13(8)2/h3,5,7,9H,4,6,10H2,1-2H3
• InChI Key: UVAPMCRIMTZMMK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(C1C2=CC=NN2C)N

Description

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine is a nitrogen-containing heterocyclic compound featuring a pyrrolidine backbone substituted with a methyl group at position 1, a 1-methylpyrazole moiety at position 2, and an amine group at position 3. Its molecular formula is C₁₀H₁₇N₄, with a molecular weight of 193.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine typically involves the reaction of a substituted aniline with chloroacetyl chloride in the presence of triethylamine and dichloromethane under an ice-water bath . This reaction forms an intermediate which is further reacted with other reagents to yield the desired compound.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. standard organic synthesis techniques involving controlled reaction conditions and purification steps are likely employed.

Chemical Reactions Analysis

Types of Reactions

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine can undergo various types of chemical reactions, including:

Nucleophilic Substitution Reactions: The amino group in the pyrazole ring exhibits significant nucleophilicity, allowing it to participate in substitution reactions.

Common Reagents and Conditions

Common reagents used in the reactions involving this compound include chloroacetyl chloride, triethylamine, and dichloromethane . Reaction conditions often involve low temperatures and controlled environments to ensure the desired product is obtained.

Major Products Formed

The major products formed from reactions involving 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine depend on the specific reaction conditions and reagents used. For example, nucleophilic substitution reactions can yield various substituted pyrazole derivatives .

Scientific Research Applications

1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine has several scientific research applications, including:

Medicinal Chemistry: The compound is studied for its potential as a lead compound in drug discovery, particularly for its activity against certain enzymes and receptors.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biological Studies: The compound is used in molecular docking studies to understand its interactions with biological targets.

Mechanism of Action

The mechanism of action of 1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine involves its interaction with specific molecular targets. For example, it has been shown to inhibit certain enzymes by binding to their active sites, thereby modulating their activity . The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares structural features, molecular properties, and functional attributes of 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine with analogous compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Functional Groups	Hydrogen Bonding Potential
1-Methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine	C₁₀H₁₇N₄	193.27	Pyrrolidine ring, pyrazole, primary amine	Amine (donor), pyrazole N (acceptor)	Moderate
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	C₁₂H₁₆N₄	216.28	Pyridine ring, ethylamine substituent	Pyridine N (acceptor), amine (donor)	High (due to pyridine)
Methyl({[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)piperidin-3-yl]methyl})amine	C₁₂H₂₂N₄	222.33	Piperidine ring, extended alkyl chain	Amine (donor), pyrazole N (acceptor)	Moderate
trans-4-Amino-1-methyl-5-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-2-one	C₁₀H₁₅N₄O	207.25	Pyrrolidinone (lactam), ketone group	Amine (donor), lactam (acceptor)	High (lactam enhances H-bonding)
5-Amino-3-methyl-1-phenylpyrazole	C₁₀H₁₁N₃	173.22	Phenyl substituent, no pyrrolidine ring	Amine (donor), pyrazole N (acceptor)	Low (hydrophobic phenyl)

Key Observations:

Ring Size and Flexibility: The pyrrolidine (5-membered) and piperidine (6-membered) rings differ in conformational flexibility and steric effects. Piperidine derivatives (e.g., ) may exhibit enhanced solubility due to reduced ring strain compared to pyrrolidine. The lactam in trans-4-amino-1-methyl-5-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-2-one introduces rigidity and hydrogen-bonding capacity .

Phenyl groups (e.g., 5-amino-3-methyl-1-phenylpyrazole ) increase hydrophobicity, which may reduce aqueous solubility but improve membrane permeability.

The primary amine in 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)pyrrolidin-3-amine serves as a strong donor, while its pyrazole acts as a weak acceptor .

Synthetic Accessibility :

• Pyrazole-containing compounds (e.g., ) are often synthesized via cyclocondensation or Suzuki coupling, whereas pyrrolidine/piperidine derivatives may require ring-closing metathesis or reductive amination .

Safety and Solubility :

• Dihydrochloride salts (e.g., (R)-1-(4-nitrobenzyl)pyrrolidin-3-amine dihydrochloride ) improve solubility but may introduce handling hazards.
• Larger molecular weights (e.g., C₁₂H₂₂N₄ in ) correlate with reduced solubility unless counterbalanced by polar groups.